(4-tert-butylpyridin-2-yl)thiourea
Overview
Description
(4-tert-butylpyridin-2-yl)thiourea, commonly referred to as TBPTU, is a small, organic molecule that is widely used in the scientific community. TBPTU has a variety of uses, from the synthesis of other molecules to its application in biochemical and physiological research.
Mechanism of Action
TBPTU has been shown to act as an inhibitor of several enzymes, including cytochrome P450 enzymes and glutathione S-transferases. It is believed to act by binding to the active site of the enzyme, thus preventing the enzyme from catalyzing its substrate. In addition, TBPTU has been shown to inhibit the activity of certain transcription factors, which can affect gene expression.
Biochemical and Physiological Effects
TBPTU has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes and transcription factors, as well as to interfere with the metabolism of certain drugs. TBPTU has also been shown to have anti-inflammatory, antioxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
TBPTU is a useful tool for laboratory experiments, due to its relative stability, low cost, and ease of synthesis. Additionally, it is non-toxic and can be used in a variety of cell types and tissues. However, it is important to keep in mind that TBPTU is an inhibitor of certain enzymes and transcription factors, which can affect the results of experiments.
Future Directions
TBPTU has a wide range of potential applications in scientific research. One potential future direction is the use of TBPTU as a tool to study the effects of environmental toxins on cells and tissues. Additionally, TBPTU could be used to study the effects of drugs on various cell types, or to investigate the mechanisms of drug action and drug metabolism. Furthermore, TBPTU could be used to investigate the structure and function of enzymes, as well as to develop new drugs and therapeutic agents. Finally, TBPTU could be used to study the effects of aging on cells and tissues, as well as to develop new treatments for age-related diseases.
Synthesis Methods
TBPTU can be synthesized from readily available starting materials, such as 4-tert-butylpyridine and thiourea, through a series of reactions. The first step is the condensation of 4-tert-butylpyridine with thiourea to form the intermediate compound 2-methylthio-4-tert-butylpyridine. This compound is then oxidized with a mild oxidizing agent such as H2O2 to yield the desired product, TBPTU.
Scientific Research Applications
TBPTU is widely used in scientific research, particularly in the field of biochemistry and physiology. It has been used to study the structure and function of enzymes, as well as to investigate the mechanisms of drug action and drug metabolism. TBPTU has also been used to study the effects of environmental toxins on cells and tissues.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (4-tert-butylpyridin-2-yl)thiourea can be achieved through a two-step reaction process. The first step involves the synthesis of 4-tert-butyl-2-bromopyridine, which is then reacted with thiourea in the second step to form the final product.", "Starting Materials": [ "4-tert-butylpyridine", "Bromine", "Sodium hydroxide", "Thiourea", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 4-tert-butyl-2-bromopyridine", "a. Dissolve 4-tert-butylpyridine in ethanol and add bromine dropwise with stirring.", "b. Heat the reaction mixture at reflux for 24 hours.", "c. Cool the reaction mixture and filter the precipitated product.", "d. Wash the product with ethanol and dry under vacuum.", "Step 2: Synthesis of (4-tert-butylpyridin-2-yl)thiourea", "a. Dissolve 4-tert-butyl-2-bromopyridine in ethanol and add thiourea.", "b. Heat the reaction mixture at reflux for 24 hours.", "c. Cool the reaction mixture and filter the precipitated product.", "d. Wash the product with hydrochloric acid and water, and dry under vacuum.", "e. Recrystallize the product from ethanol to obtain pure (4-tert-butylpyridin-2-yl)thiourea." ] } | |
CAS RN |
2256709-24-5 |
Product Name |
(4-tert-butylpyridin-2-yl)thiourea |
Molecular Formula |
C10H15N3S |
Molecular Weight |
209.3 |
Purity |
95 |
Origin of Product |
United States |
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